1-(4-Fluorophenyl)-3-[(2-{[3-(4-fluorophenyl)-3-oxopropyl]sulfanyl}ethyl)sulfanyl]-1-propanone

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-[3-(4-fluorophenyl)-3-oxopropyl]sulfanylethylsulfanyl]propan-1-one
• InChI: InChI=1S/C20H20F2O2S2/c21-17-5-1-15(2-6-17)19(23)9-11-25-13-14-26-12-10-20(24)16-3-7-18(22)8-4-16/h1-8H,9-14H2
• InChI Key: VSXVLRHIBRQJOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCSCCSCCC(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C20H20F2O2S2
• Molecular Weight: 394.5 g/mol

Description

1-(4-Fluorophenyl)-3-[(2-{[3-(4-fluorophenyl)-3-oxopropyl]sulfanyl}ethyl)sulfanyl]-1-propanone is a useful research compound. Its molecular formula is C20H20F2O2S2 and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Fluorinated Compounds

Research has shown that fluorinated compounds like 1-(4-Fluorophenyl)-3-[(2-{[3-(4-fluorophenyl)-3-oxopropyl]sulfanyl}ethyl)sulfanyl]-1-propanone can be synthesized through specific chemical reactions. For instance, the synthesis of fluorinated chirons involving reactions of diazomethane on certain precursors to afford fluorinated oxiranes as main products demonstrates the complexity and specificity required in synthesizing such compounds. These processes often involve careful control of reaction conditions to achieve desired chemo- and stereoselectivity (Arnone et al., 1995).

Properties and Applications in Membranes

The swelling properties of various proton conducting ionomers, including fluorinated ones, have been studied for their potential use in direct methanol fuel cells. The interaction between ionic groups and water, influenced by the structural characteristics of the polymers, including fluorination, plays a significant role in their performance. Such materials are of interest due to their selective water uptake, mechanical properties, and potential in energy applications (Saarinen et al., 2007).

Advanced Material Development

Sulfonated poly(arylene ether sulfone) block copolymers containing fluorinated groups have been synthesized for use in fuel-cell applications. These materials demonstrate high proton conductivity and mechanical strength, attributed to the phase separation and interaction between hydrophilic and hydrophobic blocks, which are crucial for their functionality in fuel cell membranes. The incorporation of fluorinated groups contributes to the improved properties of these materials (Bae et al., 2009).